Cas no 1782599-15-8 (5-Bromo-3,4-dihydro-4-methyl-1(2H)-isoquinolinone)

• Product Name: 5-Bromo-3,4-dihydro-4-methyl-1(2H)-isoquinolinone
• CAS No: 1782599-15-8
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 5407635
• Update Time: 2025-05-25

5-Bromo-3,4-dihydro-4-methyl-1(2H)-isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3,4-dihydro-4-methyl-1(2H)-isoquinolinone

• Inchi： 1S/C10H10BrNO/c1-6-5-12-10(13)7-3-2-4-8(11)9(6)7/h2-4,6H,5H2,1H3,(H,12,13)
• InChI Key： OISWIEWTNQJBLN-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(Br)=CC=C2)C(C)CN1

Additional information on 5-Bromo-3,4-dihydro-4-methyl-1(2H)-isoquinolinone

5-Bromo-3,4-dihydro-4-methyl-1(2H)-isoquinolinone: A Comprehensive Overview

5-Bromo-3,4-dihydro-4-methyl-1(2H)-isoquinolinone, also known by its CAS number 1782599-15-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This isoquinolinone derivative has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The compound's structure, which includes a bromine substituent at the 5-position and a methyl group at the 4-position of the isoquinolinone ring system, contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of isoquinolinones as scaffolds for developing bioactive molecules. The substitution pattern in 5-Bromo-3,4-dihydro-4-methyl-1(2H)-isoquinolinone allows for a wide range of functional group modifications, making it a versatile building block in organic synthesis. Researchers have explored its potential as an intermediate in the synthesis of complex natural products and bioactive compounds. For instance, the bromine atom at the 5-position serves as an excellent leaving group, facilitating nucleophilic substitutions and enabling the construction of diverse derivatives.

The synthesis of 5-Bromo-3,4-dihydro-4-methyl-1(2H)-isoquinolinone typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. One common approach involves the cyclization of appropriately substituted amino carbonyl compounds under acidic or basic conditions. The methyl group at the 4-position plays a crucial role in stabilizing the transition state during these reactions, thereby enhancing the efficiency of the cyclization process.

In terms of applications, 5-Bromo-3,4-dihydro-4-methyl-1(2H)-isoquinolinone has shown promise in various fields. In pharmacology, it has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, studies have demonstrated its activity as a kinase inhibitor, suggesting its potential role in cancer therapy. The compound's ability to interact with biological targets makes it a valuable tool in drug discovery efforts.

From a materials science perspective, 5-Bromo-3,4-dihydro-4-methyl-1(2H)-isoquinolinone has been explored for its electronic properties. Its conjugated system and substituent effects make it a candidate for use in organic electronics and optoelectronic devices. Researchers have examined its suitability as a component in light-emitting diodes (LEDs) and photovoltaic materials, where its electronic characteristics could contribute to improved device performance.

The stability and reactivity of 5-Bromo-3,4-dihydro-4-methyl-1(2H)-isoquinolinone under various conditions have also been studied extensively. Its thermal stability makes it suitable for high-throughput screening processes in drug discovery pipelines. Furthermore, its resistance to photodegradation under UV light exposure highlights its potential for use in applications requiring long-term stability.

In conclusion, 5-Bromo-3,4-dihydro-4-methyl-1(2H)-isoquinolinone, with its unique structural features and diverse functional properties, continues to be a subject of intense research interest. Its role as a versatile building block in organic synthesis, combined with its promising applications in pharmacology and materials science, underscores its importance in contemporary chemical research. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various scientific disciplines.